Cas no 689250-64-4 (1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde)
689250-64-4 structure
Product Name:1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde
CAS No:689250-64-4
MF:C12H11FN2O
MW:218.226946115494
CID:972641
Update Time:2023-08-02
1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-(4-fluorophenyl)-(9CI)
- 1-ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde
- 1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-(4-fluorophenyl)-
- 1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde
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- Inchi: 1S/C12H11FN2O/c1-2-15-12(10(8-16)7-14-15)9-3-5-11(13)6-4-9/h3-8H,2H2,1H3
- InChI Key: WEWLWPBHSKNVHC-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=C(C=O)C=NN1CC
Computed Properties
- Exact Mass: 218.086
- Monoisotopic Mass: 218.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.9
1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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